3-(2-Fluorobenzyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H9FN4S2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 3-[(2-fluorophenyl)methyl]-6-thiophen-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H9FN4S2/c15-10-5-2-1-4-9(10)8-12-16-17-14-19(12)18-13(21-14)11-6-3-7-20-11/h1-7H,8H2
• InChI Key: BXJFDJIOZZABEI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CC2=NN=C3N2N=C(S3)C4=CC=CS4)F

Description

3-(2-Fluorobenzyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of triazolo-thiadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-(2-Fluorobenzyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, some research studies have suggested that this compound may exert its biological activities by interacting with specific receptors or enzymes in the body. For example, it has been reported that this compound may inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Some of the research studies have reported its ability to reduce inflammation, inhibit the growth of cancer cells, and lower blood pressure. In addition, this compound has also been found to exhibit anticonvulsant activity and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-Fluorobenzyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse biological activities. This compound has been found to exhibit potent inhibitory activity against various enzymes and to possess antimicrobial, anti-inflammatory, and antitumor properties. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Some research studies have reported its cytotoxic effects on certain cell lines, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 3-(2-Fluorobenzyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the potential areas of research is its use as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In addition, further studies are needed to elucidate the mechanism of action of this compound and to identify its specific targets in the body. Moreover, the synthesis of novel analogs of this compound may lead to the development of compounds with improved biological activities and reduced toxicity.

Synthesis Methods

The synthesis of 3-(2-Fluorobenzyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in various research studies. One of the most commonly used methods involves the reaction of 2-mercaptothiazole with 2-bromoacetophenone in the presence of potassium carbonate to obtain 2-(2-bromoacetyl)thiazole. This intermediate is then reacted with 2-fluorobenzylamine and sodium azide to obtain the final product.

Scientific Research Applications

3-(2-Fluorobenzyl)-6-(2-thienyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential biological activities. Some of the research studies have reported its anti-inflammatory, antimicrobial, antitumor, and anticonvulsant properties. In addition, this compound has also been found to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, tyrosinase, and carbonic anhydrase.